molecular formula C20H22IN5O2 B1228528 4-Azido-5-iodoclebopride CAS No. 94978-71-9

4-Azido-5-iodoclebopride

Cat. No. B1228528
CAS RN: 94978-71-9
M. Wt: 491.3 g/mol
InChI Key: UFNGQEVXMTYIHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Azido-5-iodoclebopride, also known as 4-Azido-5-iodoclebopride, is a useful research compound. Its molecular formula is C20H22IN5O2 and its molecular weight is 491.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Azido-5-iodoclebopride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Azido-5-iodoclebopride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

94978-71-9

Product Name

4-Azido-5-iodoclebopride

Molecular Formula

C20H22IN5O2

Molecular Weight

491.3 g/mol

IUPAC Name

4-azido-N-(1-benzylpiperidin-4-yl)-5-iodo-2-methoxybenzamide

InChI

InChI=1S/C20H22IN5O2/c1-28-19-12-18(24-25-22)17(21)11-16(19)20(27)23-15-7-9-26(10-8-15)13-14-5-3-2-4-6-14/h2-6,11-12,15H,7-10,13H2,1H3,(H,23,27)

InChI Key

UFNGQEVXMTYIHB-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3=CC=CC=C3)I)N=[N+]=[N-]

Canonical SMILES

COC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3=CC=CC=C3)I)N=[N+]=[N-]

Other CAS RN

94978-71-9

synonyms

4-azido-5-iodo-2-methoxy-N-(1-(phenylmethyl)-4-piperidinyl)benzamide
4-azido-5-iodoclebopride

Origin of Product

United States

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